1-(2-Azidoethyl)-3-(fluoromethyl)piperidine
Overview
Description
1-(2-Azidoethyl)-3-(fluoromethyl)piperidine is a useful research compound. Its molecular formula is C8H15FN4 and its molecular weight is 186.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Applications
Development of Fluorinated Radiotracers : Fluorinated piperidine derivatives are investigated for their potential as radiotracers for imaging σ(1) receptors in the central nervous system. The synthesis of spirocyclic σ(1) receptor ligands with a (2-fluoroethyl) residue showed high σ(1) affinity and selectivity, making them promising candidates for PET imaging. The fluoromethyl derivative 1'-benzyl-3-(2-fluoroethyl)-3H-spiro[[2]benzofuran-1,4'-piperidine] (WMS-1828, fluspidine) demonstrated subnanomolar σ(1) affinity and excellent selectivity over the σ(2) subtype (Maestrup et al., 2011).
Antitumor Activity : The synthesis of 3,5-bis(arylidene)piperidin-4-ones containing the 2-azidoethyl group showed high cytotoxicity toward various human tumor cell lines. Compounds exhibited significant antitumor activity, highlighting the importance of preserving specific moieties in the design of new antitumor agents (Bykhovskaya et al., 2017).
Synthetic Methodology and Chemical Properties
Access to Fluorinated N-Heterocycles : A method reported for the synthesis of fluorinated piperidine analogs allows for chemoselective derivatization with high diastereocontrol. This approach provides access to important building blocks for discovery chemistry (García-Vázquez et al., 2021).
Cis-Selective Hydrogenation of Fluoropyridines : A robust protocol for the cis-selective hydrogenation of fluoropyridines to yield (multi)fluorinated piperidines was developed, showing the protocol's utility in preparing fluorinated derivatives of important drug compounds. This method highlights the chemoselective reduction of fluoropyridines while tolerating other aromatic systems, offering a straightforward strategy for the synthesis of enantioenriched fluorinated piperidines (Wagener et al., 2020).
Properties
IUPAC Name |
1-(2-azidoethyl)-3-(fluoromethyl)piperidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15FN4/c9-6-8-2-1-4-13(7-8)5-3-11-12-10/h8H,1-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AENGDRNZHUWCKJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CCN=[N+]=[N-])CF | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15FN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.